Cas no 931066-70-5 (3-Phenyl-1-[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl]-2-propen-1-one)

• Product Name: 3-Phenyl-1-[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl]-2-propen-1-one
• CAS No: 931066-70-5
• MF: C₂₁H₂₂N₂O₃S
• MW: 382.475984096527
• CID: 5454833
• PubChem ID: 2674592
• Update Time: 2025-09-18

3-Phenyl-1-[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• Z29528587
• 931066-70-5
• (E)-3-phenyl-1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]prop-2-en-1-one
• AKOS001372333
• 3-phenyl-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]prop-2-en-1-one
• EN300-26584138
• 3-Phenyl-1-[4-[(2-phenylethenyl)sulfonyl]-1-piperazinyl]-2-propen-1-one

• Inchi： 1S/C21H22N2O3S/c24-21(12-11-19-7-3-1-4-8-19)22-14-16-23(17-15-22)27(25,26)18-13-20-9-5-2-6-10-20/h1-13,18H,14-17H2
• InChI Key： QYSMADYSHBBEPP-UHFFFAOYSA-N
• SMILES： C(N1CCN(S(C=CC2=CC=CC=C2)(=O)=O)CC1)(=O)C=CC1=CC=CC=C1

Computed Properties

• Exact Mass: 382.13511374g/mol
• Monoisotopic Mass: 382.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 615.1±65.0 °C(Predicted)
• pka: -1.11±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives